Cas no 100347-67-9 (3-(3,4-Dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-amine dihydrochloride)

• Product Name: 3-(3,4-Dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-amine dihydrochloride
• CAS No: 100347-67-9
• MF: C₁₆H₂₄Cl₂N₂O
• MW: 331.280562400818
• CID: 228217
• PubChem ID: 23623279
• Update Time: 2025-05-19

3-(3,4-Dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-amine dihydrochloride
• 3-(3,4-dihydro-1H-[1]benzofuro[3,2-c]pyridin-2-yl)-N,N-dimethylpropan-1-amine,dihydrochloride
• Benzofuro(3,2-c)pyridine, 1,2,3,4-tetrahydro-2-(3-(dimethylamino)propy l)-, dihydrochloride
• Benzofuro[3,2-c]pyridine-2(1H)-propanamine,3,4-dihydro-N,N-dimethyl-, hydrochloride (1:2)
• 2-(3-(Dimethylamino)propyl)-1,2,3,4-tetrahydrobenzofuro(3,2-c)pyridine dihydrochloride
• 8-[3-(dimethylammonio)propyl]-6,7,8,9-tetrahydro[1]benzofuro[3,2-c]pyridin-2-ium dichloride
• Benzofuro[3,2-c]pyridine-2(1H)-propanamine,3,4-dihydro-N,N-dimethyl-, dihydrochloride (9CI)
• 3-(3,4-dihydro-1H-[1]benzofuro[3,2-c]pyridin-2-yl)-N,N-dimethylpropan-1-amine;dihydrochloride
• 100347-67-9
• 3-(3,4-Dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-aminedihydrochloride
• 3-(3,4-Dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-amine 2HCl

• Inchi： 1S/C16H22N2O.2ClH/c1-17(2)9-5-10-18-11-8-16-14(12-18)13-6-3-4-7-15(13)19-16;;/h3-4,6-7H,5,8-12H2,1-2H3;2*1H
• InChI Key： FWHSITRPBOVUNF-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C2C=CC=CC=2C2=C1CCN(CCCN(C)C)C2

Computed Properties

• Exact Mass: 305.9389
• Monoisotopic Mass: 330.1265688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.6Ų

Experimental Properties

• PSA: 33.14

Additional information on 3-(3,4-Dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-amine dihydrochloride

3-(3,4-Dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-amine Dihydrochloride (CAS No. 100347-67-9): A Comprehensive Overview

3-(3,4-Dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-amine dihydrochloride (CAS No. 100347-67-9) is a specialized chemical compound with significant potential in pharmaceutical research and development. This article delves into its chemical properties, applications, and market relevance, while addressing common queries from researchers and industry professionals.

The compound belongs to the class of dihydrobenzofuropyridine derivatives, which have garnered attention due to their unique structural features and biological activities. With the increasing focus on neuropharmacology and central nervous system (CNS) drug discovery, this molecule has become a subject of interest for researchers exploring novel therapeutic agents.

From a structural perspective, the molecule combines a dihydrobenzofuro[3,2-c]pyridine core with a dimethylaminopropyl side chain, making it particularly interesting for medicinal chemistry applications. The dihydrochloride salt form (CAS No. 100347-67-9) enhances its stability and solubility, crucial factors for pharmaceutical formulations.

Recent studies have investigated the potential of 3-(3,4-dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-amine derivatives in addressing neurological conditions, aligning with current research trends in neurodegenerative diseases and mood disorders. The compound's structural similarity to known bioactive molecules suggests possible interactions with various neurotransmitter systems.

The synthesis of 3-(3,4-dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-amine dihydrochloride typically involves multi-step organic transformations, with researchers continuously optimizing the process for better yields and purity. Analytical techniques like HPLC, mass spectrometry, and NMR spectroscopy are essential for characterizing this compound and ensuring its quality for research purposes.

In the pharmaceutical market, compounds with the dihydrobenzofuropyridine scaffold have shown promise in early-stage drug discovery programs. The specific interest in CAS No. 100347-67-9 stems from its potential as a lead compound for developing new therapeutic agents, particularly in areas like cognitive enhancement and neuroprotection.

Researchers frequently inquire about the stability and storage conditions of this compound. Proper handling requires protection from moisture and light, with recommended storage at controlled temperatures. These considerations are particularly important for laboratories working with sensitive chemical entities.

The pharmacological profile of 3-(3,4-dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-amine dihydrochloride remains an active area of investigation. Preliminary studies suggest potential interactions with various receptor systems, though comprehensive clinical data is still needed to fully understand its therapeutic potential.

From a regulatory perspective, while CAS No. 100347-67-9 is not currently classified as a controlled substance, researchers should always verify local regulations before acquiring or working with this compound. The scientific community maintains particular interest in its structure-activity relationships and potential modifications for enhanced biological effects.

Recent advances in computational chemistry and molecular modeling have enabled more efficient exploration of compounds like 3-(3,4-dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-amine. These tools help predict binding affinities and optimize molecular structures before synthetic efforts begin.

The compound's physicochemical properties, including its solubility, partition coefficient, and pKa values, are critical parameters for pharmaceutical scientists. These characteristics influence formulation development and determine the compound's behavior in biological systems.

As research into neurologically active compounds continues to expand, 3-(3,4-dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-amine dihydrochloride represents an interesting case study in drug discovery. Its complex structure presents both challenges and opportunities for medicinal chemists working on next-generation therapeutics.

Quality control remains paramount when working with specialized compounds like CAS No. 100347-67-9. Reputable suppliers provide comprehensive analytical data, including chromatographic purity and spectroscopic confirmation, ensuring researchers receive material suitable for their investigations.

The future of dihydrobenzofuropyridine chemistry appears promising, with 3-(3,4-dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-amine derivatives potentially leading to novel therapeutic agents. Continued research will clarify their mechanisms of action and clinical applicability.

For laboratories considering work with this compound, proper safety protocols and waste disposal methods should be established. While not classified as highly hazardous, prudent handling of all research chemicals is essential for maintaining safe working environments.

The scientific literature regarding 3-(3,4-dihydrobenzofuro[3,2-c]pyridin-2(1H)-yl)-N,N-dimethylpropan-1-amine dihydrochloride continues to grow, with new studies regularly contributing to our understanding of its properties and potential applications in medicinal chemistry and pharmacology.